Cas no 31181-85-8 ([5-(trifluoromethoxy)-2-pyridyl]methanol)

• Product Name: [5-(trifluoromethoxy)-2-pyridyl]methanol
• CAS No: 31181-85-8
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• MDL: MFCD22552062
• CID: 3935621
• PubChem ID: 19860740
• Update Time: 2025-04-23

[5-(trifluoromethoxy)-2-pyridyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 5-(trifluoromethoxy)-
• (5-trifluoroMethoxy-pyridin-2-yl)-Methanol
• [5-(trifluoromethoxy)-2-pyridyl]methanol
• DB-397675
• 5-(Trifluoromethoxy)pyridine-2-methanol
• CS-0309947
• 5-(Trifluoromethoxy)-2-pyridinemethanol
• P20721
• 31181-85-8
• 5-trifluoromethoxy-2-pyridinemethanol
• MFCD22552062
• EN300-199393
• [5-(trifluoromethoxy)pyridin-2-yl]methanol
• PS-18293
• SCHEMBL10415286
• GBA18185

• MDL： MFCD22552062
• Inchi： 1S/C7H6F3NO2/c8-7(9,10)13-6-2-1-5(4-12)11-3-6/h1-3,12H,4H2
• InChI Key： OALSPSYYLWXNHE-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CO)C=C1)(F)F

Computed Properties

• Exact Mass: 193.03506292g/mol
• Monoisotopic Mass: 193.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on [5-(trifluoromethoxy)-2-pyridyl]methanol

2-Pyridinemethanol, 5-(trifluoromethoxy)-: A Comprehensive Overview

2-Pyridinemethanol, 5-(trifluoromethoxy)- (CAS No. 31181-85-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industry. This compound, characterized by its pyridine ring substituted with a trifluoromethoxy group at the 5-position and a hydroxymethyl group at the 2-position, exhibits intriguing chemical properties and potential applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance in modern chemistry.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for various functional groups to interact. The trifluoromethoxy group at the 5-position introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This substitution pattern is known to enhance the compound's stability and reactivity in certain chemical reactions. On the other hand, the hydroxymethyl group at the 2-position introduces hydrophilic characteristics, making it suitable for applications in medicinal chemistry where solubility is a critical factor.

Recent studies have explored the synthesis of 2-Pyridinemethanol, 5-(trifluoromethoxy)- through various routes, including nucleophilic aromatic substitution and catalytic hydrogenation. These methods have not only improved the efficiency of synthesis but also opened new avenues for scaling up production. For instance, researchers have demonstrated that the use of palladium catalysts can significantly accelerate the coupling reactions involved in its preparation, making it more accessible for industrial applications.

In terms of applications, 2-Pyridinemethanol, 5-(trifluoromethoxy)- has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a valuable candidate for therapeutic interventions. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has further expanded its utility in organic chemistry.

The trifluoromethoxy group in this compound plays a pivotal role in modulating its pharmacokinetic properties. Studies have shown that this substitution can enhance metabolic stability and bioavailability, which are crucial factors for drug candidates. Furthermore, the presence of this group can influence the molecule's partition coefficient, affecting its distribution within biological systems.

Another area where 2-Pyridinemethanol, 5-(trifluoromethoxy)- has demonstrated potential is in agrochemicals. Its ability to inhibit specific enzymes associated with plant pathogens has led to investigations into its use as a fungicide or herbicide. Recent research highlights its efficacy against fungal strains without causing significant toxicity to non-target organisms, suggesting its suitability for sustainable agricultural practices.

From an environmental perspective, understanding the degradation pathways of 2-Pyridinemethanol, 5-(trifluoromethoxy)- is essential for assessing its ecological impact. Studies have shown that this compound undergoes microbial degradation under aerobic conditions, with specific bacterial strains capable of breaking it down into less harmful byproducts. This information is critical for ensuring its safe use and disposal in industrial settings.

In conclusion, 2-Pyridinemethanol, 5-(trifluoromethoxy)- (CAS No. 31181-85-8) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemicals, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.